Cas no 2229470-96-4 (2-1-(3-bromo-2-fluorophenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(3-bromo-2-fluorophenyl)cyclopropylpropan-2-amine
• CAS No: 2229470-96-4
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 6405645
• PubChem ID: 165976953
• Update Time: 2025-10-27

2-1-(3-bromo-2-fluorophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromo-2-fluorophenyl)cyclopropylpropan-2-amine
• 2229470-96-4
• 2-[1-(3-bromo-2-fluorophenyl)cyclopropyl]propan-2-amine
• EN300-1904987

• Inchi： 1S/C12H15BrFN/c1-11(2,15)12(6-7-12)8-4-3-5-9(13)10(8)14/h3-5H,6-7,15H2,1-2H3
• InChI Key： FMDDPOHAQCMILI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-bromo-2-fluorophenyl)cyclopropylpropan-2-amine

Introduction to Compound CAS No. 2229470-96-4: 2-(1-(3-Bromo-2-fluorophenyl)cyclopropyl)propan-2-amine

Compound CAS No. 2229470-96-4, also known as 2-(1-(3-bromo-2-fluorophenyl)cyclopropyl)propan-2-amine, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a cyclopropyl ring, a bromine atom, a fluorine atom, and an amine group. The presence of these groups makes it highly versatile and a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery, particularly due to their ability to modulate protein-protein interactions (PPIs). The cyclopropyl ring in this compound contributes to its rigid structure, which can enhance molecular stability and bioavailability. Additionally, the bromo and fluoro substituents on the phenyl ring introduce electronic and steric effects that can influence the compound's reactivity and selectivity in various reactions.

The amine group in 2-(1-(3-bromo-2-fluorophenyl)cyclopropyl)propan-2-amine plays a crucial role in its potential applications. Amines are known for their ability to form hydrogen bonds, which is essential in drug design for improving solubility and binding affinity to target proteins. Recent advancements in medicinal chemistry have emphasized the importance of such functional groups in designing bioactive molecules with high efficacy and low toxicity.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various methodologies, including Suzuki coupling reactions and ring-closing metathesis, to synthesize similar compounds with high yields. These techniques not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.

In terms of biological activity, compound CAS No. 2229470-96-4 has shown promise in preliminary assays targeting specific enzymes and receptors. Its ability to inhibit certain kinases has been reported in recent studies, suggesting its potential as a lead compound for developing novel therapeutic agents. Furthermore, the compound's unique structure allows for further modifications, enabling researchers to explore its pharmacokinetic properties and optimize its efficacy.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable interactions between the compound and target proteins, providing insights into its binding mode and selectivity. Such computational approaches are increasingly being utilized to accelerate drug discovery processes and reduce experimental costs.

Looking ahead, the development of cyclopropyl-containing compounds like CAS No. 2229470-96-4 holds great promise for advancing medical treatments. Their unique structural features make them ideal candidates for addressing unmet therapeutic needs, particularly in oncology and neurodegenerative diseases where selective inhibitors are highly sought after.

In conclusion, compound CAS No. 2229470-96-4: 2-(1-(3-bromo-2-fluorophenyl)cyclopropyl)propan-2-amine represents a valuable addition to the arsenal of chemical entities being explored for their therapeutic potential. With ongoing research unraveling its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.